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Compound of Interest

Compound Name: Franol
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Cat. No.: B1260259

Get Quote

Disclaimer: Direct clinical trial data for the specific formulation of "Franol" in the treatment of

chronic bronchitis is scarce in the publicly available medical literature. Franol is an older

combination medication, and its use has largely been superseded by more modern therapies

with better-defined safety and efficacy profiles. This whitepaper synthesizes the available

information on the components of Franol—theophylline and ephedrine hydrochloride—and

relevant clinical trial data for these components in chronic obstructive pulmonary disease

(COPD), of which chronic bronchitis is a primary phenotype. Data from a clinical trial of Franol
in asthma is also presented as the closest available brand-specific data.

Introduction
Franol, a combination of theophylline and ephedrine hydrochloride, was historically prescribed

for the management of chronic respiratory conditions characterized by bronchospasm, such as

chronic bronchitis and asthma.[1] Theophylline, a methylxanthine, and ephedrine, a

sympathomimetic amine, were intended to provide synergistic bronchodilation and symptomatic

relief. This document provides a technical overview of the presumed mechanism of action of

Franol, a summary of relevant quantitative data from clinical trials of its components, and a

depiction of the cellular signaling pathways involved in chronic bronchitis.
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Mechanism of Action
The therapeutic effects of Franol are derived from the distinct pharmacological actions of its

two active ingredients: theophylline and ephedrine hydrochloride.

Theophylline: The primary mechanism of action of theophylline is the inhibition of the

phosphodiesterase (PDE) enzyme.[1] By inhibiting PDE, theophylline increases intracellular

concentrations of cyclic adenosine monophosphate (cAMP), a second messenger that

mediates smooth muscle relaxation, leading to bronchodilation.[1] Theophylline also possesses

anti-inflammatory properties, although the exact mechanisms are not fully elucidated.[1]

Ephedrine Hydrochloride: Ephedrine is a sympathomimetic amine that acts as a non-selective

adrenergic receptor agonist.[1] Its stimulation of beta-2 adrenergic receptors in the bronchial

smooth muscle also contributes to bronchodilation.

The combined action of these two components aimed to provide both immediate and sustained

relief from airway obstruction.

Signaling Pathways
Franol's Mechanism of Action
The following diagram illustrates the proposed mechanism of action for the components of

Franol at the cellular level.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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